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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Docosahexaenoic acid-d5 (DHA-d5), a deuterated form of the essential omega-
3 fatty acid, Docosahexaenoic acid (DHA). This document is intended to serve as a resource
for researchers, scientists, and professionals in drug development who are working with this
stable isotope-labeled compound. The information presented herein is critical for the accurate
preparation of solutions, the design of in vitro and in vivo experiments, and the interpretation of
analytical data.

Core Physical and Chemical Properties

Docosahexaenoic acid-d5 is a synthetic analog of DHA where five hydrogen atoms on the
terminal methyl and adjacent methylene groups have been replaced with deuterium. This
isotopic labeling makes it a valuable internal standard for mass spectrometry-based
quantification of DHA.[1][2]

Physical State: At room temperature (25°C), both Docosahexaenoic acid and its deuterated
form, DHA-d5, exist as a light yellow, oily liquid.[2][3] This is a consequence of its low melting
point, which is reported to be -44°C for the non-deuterated form.[4]

Molecular Formula: C22H27Ds02[1][5][6]

Molecular Weight: Approximately 333.52 g/mol [2][5][6][7]
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Solubility Profile of Docosahexaenoic Acid-d5

The solubility of DHA-d5 is a critical parameter for its use in various experimental settings. The
presence of the long, hydrophobic acyl chain and the polar carboxylic acid group gives it
amphipathic properties, though its overall character is lipophilic.

Solubility in Organic Solvents

DHA-d5 exhibits high solubility in a range of organic solvents. This makes it convenient to
prepare concentrated stock solutions that can be further diluted into aqueous media for
biological assays. The table below summarizes the available quantitative solubility data.

DHA (non-deuterated)

Solvent DHA-d5 Solubility (mg/mL) Solubility (mgimL)
Ethanol > 50[8] ~50[9], ~500 (ethyl ester)[10]
Dimethyl Sulfoxide (DMSO) > 50[1][8] ~100[11], 100[9]
Dimethylformamide (DMF) > 50[1][8] ~100[11]

Note: For hygroscopic solvents like DMSO, it is recommended to use a newly opened container
to ensure maximum solubility.[8]

Solubility in Aqueous Solutions

As expected for a long-chain fatty acid, DHA-d5 is sparingly soluble in aqueous buffers.[12]
The solubility can be influenced by the pH of the solution, as the carboxylic acid group will be
deprotonated at higher pH, forming a more soluble carboxylate salt.

DHA (non-deuterated)

Aqueous Solution DHA-d5 Solubility (mg/mL) Solubility (mg/mL)
PBS (pH 7.2) ~0.1[1] ~0.1[11]

0.15 M Tris-HCI (pH 8.5) Not specified 1[11]9[12]

0.1 M NaOH Not specified 12.5[9]
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Experimental Protocols
General Handling and Storage

Storage: For long-term stability, it is recommended to store DHA-d5 as supplied at -20°C.[12]
Some suppliers recommend storage at -80°C.[5] The compound should be protected from light,
air, and moisture.[5] Under proper storage conditions, it should be stable for at least one to two
years.[1][12]

Handling: Due to its potential biological activity and the fact that its toxicological properties
have not been fully investigated, DHA-d5 should be handled with care.[13] It is recommended
to avoid inhalation, ingestion, and contact with skin and eyes.[14] Use in a well-ventilated area
and wear appropriate personal protective equipment.

Preparation of Stock Solutions

To prepare a stock solution, the neat oil of DHA-d5 can be dissolved in an appropriate organic
solvent such as ethanol, DMSO, or DMF. For example, to prepare a 50 mg/mL stock solution in
DMSO, add 1 mL of fresh DMSO to 50 mg of DHA-d5 and vortex until fully dissolved.

Preparation of Aqueous Working Solutions

To prepare an agueous working solution from an organic stock, the stock solution should be
diluted into the aqueous buffer of choice. It is important to ensure that the final concentration of
the organic solvent is low enough to not affect the biological system being studied.

An alternative method for preparing an organic solvent-free agueous solution is to first
evaporate the organic solvent from an aliquot of the stock solution under a gentle stream of
nitrogen. The resulting neat oil can then be directly dissolved in the aqueous buffer.[11]
Sonication may be required to aid dissolution. Aqueous solutions of DHA are not stable for long
periods, and it is recommended to prepare them fresh for each experiment and use within 12
hours.[12]

Visualization of Methodologies and Pathways
Experimental Workflow for Solubility Determination
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The following diagram outlines a typical workflow for determining the solubility of a compound
like DHA-d5 in a given solvent.

Workflow for Solubility Determination
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Caption: A generalized workflow for the experimental determination of solubility.
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Metabolic Pathway of Docosahexaenoic Acid

DHA is a precursor to a variety of potent signaling molecules, including specialized pro-
resolving mediators (SPMs) which play a key role in the resolution of inflammation.[1] The

diagram below illustrates this metabolic conversion.

Metabolic Conversion of DHA to SPMs
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Caption: Simplified metabolic pathway of DHA to specialized pro-resolving mediators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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